3-([1,1'-biphenyl]-4-ylcarboxamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-3-[(4-phenylbenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C30H24N2O5/c1-35-22-16-17-26(36-2)24(18-22)31-30(34)28-27(23-10-6-7-11-25(23)37-28)32-29(33)21-14-12-20(13-15-21)19-8-4-3-5-9-19/h3-18H,1-2H3,(H,31,34)(H,32,33)
• InChI Key: FLOQJRZOJJZANN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C30H24N2O5
• Molecular Weight: 492.5 g/mol

Description

The compound is a derivative of benzofuran, which is a heterocyclic compound. Benzofurans are found in nature and have been extensively studied due to their chemotherapeutic and physiological properties.

Synthesis Analysis

Benzofuran derivatives can be synthesized through a combination of 8-aminoquinoline directed C–H arylations followed by transamidations. This involves using Pd catalysis to install a wide range of aryl and heteroaryl substituents at the C3 position of the benzofuran scaffold.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is complex and can be modified in various ways to create structurally diverse collections of compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzofuran derivatives include C–H arylations and transamidations. These reactions can be used to install a wide range of aryl and heteroaryl substituents at the C3 position of the benzofuran scaffold.